Cas no 62174-99-6 (Ethyl (E)-3-(4-Cyanophenyl)prop-2-enoate)

• Product Name: Ethyl (E)-3-(4-Cyanophenyl)prop-2-enoate
• CAS No: 62174-99-6
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• MDL: MFCD09038523
• CID: 956251
• PubChem ID: 87559262
• Update Time: 2025-04-19

Ethyl (E)-3-(4-Cyanophenyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(4-cyanophenyl)acrylate
• ETHYL 4-CYANOCINNAMATE
• 4-Cyanocinnamic Acid Ethyl Ester
• NSC636708
• (E)-ethyl 3-(4-cyanophenyl)acrylate
• NVLBOCIUMFYPGI-BQYQJAHWSA-N
• 2-Propenoic acid, 3-(4-cyanophenyl)-, ethyl ester
• ethyl (E)-3-(4-cyanophenyl)prop-2-enoate
• ethyl 3-(4-cyanophenyl)prop-2-enoate
• KM0582
• 4-Cyanobenzeneacrylic acid ethyl ester
• AK144418
• ST2404692
• Ethyl (E)-3-(4-Cyanophenyl)prop-2-enoate

• MDL： MFCD09038523
• Inchi： 1S/C12H11NO2/c1-2-15-12(14)8-7-10-3-5-11(9-13)6-4-10/h3-8H,2H2,1H3/b8-7+
• InChI Key： NVLBOCIUMFYPGI-BQYQJAHWSA-N
• SMILES： O(C(/C=C/C1C=CC(C#N)=CC=1)=O)CC

Computed Properties

• Exact Mass: 201.07900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Experimental Properties

• Color/Form: Reddish brown or yellow crystals
• Melting Point: 68.0 to 72.0 deg-C
• PSA: 50.09000
• LogP: 2.13458
• Solubility: Soluble in methanol

Ethyl (E)-3-(4-Cyanophenyl)prop-2-enoate Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：3439
• HazardClass：6.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters